Cas no 35899-89-9 (b-D-Galactopyranosyl azide)

β-D-Galactopyranosyl azide is a glycosyl azide derivative widely used in carbohydrate chemistry and bioconjugation applications. Its key advantage lies in its azide functional group, which enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating selective and stable linkages with alkyne-bearing molecules. This compound is valuable in glycobiology research for labeling, immobilizing, or modifying galactose-containing biomolecules. The β-D-galactopyranosyl configuration ensures compatibility with enzymatic and synthetic glycosylation strategies. High purity and well-defined stereochemistry make it a reliable intermediate for synthesizing glycoconjugates, glycopolymers, or glycan arrays. Its stability under standard storage conditions further enhances its utility in diverse experimental workflows.
b-D-Galactopyranosyl azide structure
b-D-Galactopyranosyl azide structure
Product Name:b-D-Galactopyranosyl azide
CAS No:35899-89-9
MF:C6H11N3O5
MW:205.168641328812
CID:305125
PubChem ID:24873727
Update Time:2025-10-29

b-D-Galactopyranosyl azide Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranosyl azide
    • 1-Deoxy-β-D-galactopyranosyl azide
    • 1-Azido-1-deoxy-β-D-galactopyranoside
    • 1-Azido-1-deoxy-b-D-galactopyranoside
    • 1-Deoxy-&#946
    • -D-galactopyranosyl azide
    • beta-D-Galactopyranosyl azide
    • 1-Deoxy-
    • G-1720
    • beta-D-Glucopyranosyl azide
    • CHEMBL3747510
    • (2R,3R,4S,5R,6R)-2-AZIDO-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
    • A-D-galactopyranosyl azide
    • KSRDTSABQYNYMP-FPRJBGLDSA-N
    • 1-Azido-1-deoxy- beta -D-galactopyranoside
    • 1-Azido-1-deoxy-beta-D-galactopyranoside
    • (2R,3R,4S,5R,6R)-2-azido-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • AKOS015919452
    • 35899-89-9
    • G78037
    • MDL： MFCD00181720
    • Inchi： 1S/C6H11N3O5/c7-9-8-6-5(13)4(12)3(11)2(1-10)14-6/h2-6,10-13H,1H2/t2-,3+,4+,5-,6-/m1/s1
    • InChI Key： KSRDTSABQYNYMP-FPRJBGLDSA-N
    • SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 205.07000
  • Monoisotopic Mass: 205.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Melting Point: 140 ºC
  • PSA: 139.90000
  • LogP: -2.45064

b-D-Galactopyranosyl azide Security Information

  • WGK Germany：3
  • Safety Instruction： S24/25
  • Safety Term：S24/25

b-D-Galactopyranosyl azide Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

b-D-Galactopyranosyl azide Pricemore >>

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b-D-Galactopyranosyl azide Production Method

b-D-Galactopyranosyl azide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:35899-89-9)b-D-Galactopyranosyl azide
Order Number:A823031
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):830.0/1658.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:35899-89-9)b-D-Galactopyranosyl azide
A823031
Purity:99%/99%
Quantity:250mg/1g
Price ($):830.0/1658.0
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